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Compound of Interest

Compound Name: Fludeoxyglucose F 18

Cat. No.: B008635

Essential Safety and Handling Guide for
Fludeoxyglucose F 18

This guide provides critical safety and logistical information for handling Fludeoxyglucose F
18 (*8F-FDG), a radioactive diagnostic agent used in Positron Emission Tomography (PET).
Adherence to these procedures is essential for ensuring a safe laboratory environment for
researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the primary defense
against radiation exposure and contamination. The following equipment is essential when
handling 8F-FDG.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b008635?utm_src=pdf-interest
https://www.benchchem.com/product/b008635?utm_src=pdf-body
https://www.benchchem.com/product/b008635?utm_src=pdf-body
https://www.benchchem.com/product/b008635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification
Tightly fitting safety goggles or

Eye/Face Protection Safety Goggles glasses are recommended if
eye contact is possible.[1]
Waterproof or impervious

Skin Protection Gloves gloves must be worn when

handling the product.[2][3][4]

A laboratory coat is required to

Lab Coat protect the body from
contamination.[1]
Shielding Syringe Shields & Tongs

Appropriate shielding, such as
syringe shields and tongs,
should be used to minimize

handling time and exposure.[1]

Lead Shielding

Store and handle 8F-FDG in

lead-shielded containers.[4]

Operational and Disposal Plans

A strict operational workflow and disposal plan are crucial for minimizing risks associated with

18F-FDG.

Key Radiation Safety Data

Understanding the radiological properties of Fluorine-18 is fundamental to safe handling.
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Parameter Value

Half-Life ~109.7 minutes (~1.83 hours).[1][2][5][6]

_ o Positron (B+) which results in 511 keV gamma
Primary Emissions o
photons upon annihilation.[2][6]

4.1 mm of lead (Pb) for 511 keV photons.[2][4]

Half-Value Layer (HVL) 6]

Specific Gamma Ray Constant 6.0 R/hr/mCi at 1 cm.[2][4][6]

185-370 MBq (5-10 mCi) via intravenous
injection.[2][4][6][7]

Recommended Adult Dose

Should be used within 12 hours from the End of

Expiration .
Synthesis (EOS).[4][6]

Experimental Protocol: Handling Fludeoxyglucose F 18

This protocol outlines the step-by-step process for safely handling 18F-FDG from receipt to
administration.

1. Receiving and Storage:

 Visually inspect the received package for any signs of damage.

» Store the vial upright in a lead-shielded container at a controlled room temperature.[4]
e Ensure all storage areas are appropriately shielded and secured.[5]

2. Dose Preparation and Withdrawal:

o Employ strict aseptic techniques for all manipulations to maintain sterility.[2][4]

» Use effective shielding, such as L-block shields, syringe shields, and tongs, to minimize
radiation exposure.[1][3][4] Handling time should be kept to a minimum.[1]

o Before administration, visually inspect the solution for particulate matter or discoloration.[2]
[4][8] Do not use if either is present.
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Measure the final patient dose in a suitable radioactivity calibration system before
administration.[2]

Staff handling radiopharmaceuticals should undergo competency-based training.[3]
. Spill Management:

In case of a spill, contain the spillage immediately.[1]

Use absorbent materials (e.g., sand, earth) to collect the spilled substance.[1]

Place all contaminated cleanup materials, gloves, and protective clothing into a sealed
container for disposal as radioactive waste.[1]

Prevent any release into drains or waterways.[1]

Disposal Plan: Decay-in-Storage

The short half-life of 18F makes decay-in-storage the most practical method for waste disposal.

[5]
1. Waste Segregation:

Collect all contaminated materials (e.g., syringes, vials, gloves, absorbent paper) in
designated, shielded, and clearly labeled radioactive waste containers.

. Storage for Decay:
Store the radioactive waste in a secure, shielded location.

The waste should be held for a minimum of 10 half-lives (approximately 18-24 hours) to
allow for sufficient radioactive decay.[5][9] After 10 half-lives, less than 0.1% of the original
radioactivity remains.[5]

. Survey and Disposal:

After the decay period, survey the waste container with a suitable radiation detection
instrument to ensure that radioactivity levels are indistinguishable from background radiation
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and are below regulatory exemption levels.[5]

« If the survey confirms the waste is no longer radioactive, it can be disposed of as regular
medical or biohazardous waste, in accordance with institutional and local regulations.[1][5]

e Maintain meticulous records of all radioactive waste disposal.

Workflow Diagram
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Caption: Workflow for handling and disposal of Fludeoxyglucose F 18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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